Cas no 23808-42-6 (4-(Aminomethyl)-1-phenethyl-4-piperidinol)

• Product Name: 4-(Aminomethyl)-1-phenethyl-4-piperidinol
• CAS No: 23808-42-6
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• CID: 280150
• PubChem ID: 90271
• Update Time: 2025-05-24

4-(Aminomethyl)-1-phenethyl-4-piperidinol Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-1-phenethylpiperidin-4-ol
• 4-(Aminomethyl)-1-phenethyl-4-piperidinol
• 4-(aminomethyl)-1-(2-phenylethyl)piperidin-4-ol
• 4-Piperidinol,4-(aminomethyl)-1-(2-phenylethyl)-
• 4-aminomethyl-1-phenethyl-piperidin-4-ol
• EINECS 245-896-6
• AKOS010006502
• SB35934
• DTXSID80178519
• NS00027491
• FT-0723439
• 4-(aminomethyl)-1-(2-phenethyl)piperidine-4-ol
• SCHEMBL10513153
• 23808-42-6
• OZWUDZJANOCZLG-UHFFFAOYSA-N

• MDL： MFCD12722878
• Inchi： 1S/C14H22N2O/c15-12-14(17)7-10-16(11-8-14)9-6-13-4-2-1-3-5-13/h1-5,17H,6-12,15H2
• InChI Key： OZWUDZJANOCZLG-UHFFFAOYSA-N
• SMILES： OC1(CN)CCN(CCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 234.17300
• Monoisotopic Mass: 234.173213
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1
• Topological Polar Surface Area: 49.5

Experimental Properties

• Density: 1.085±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 387.6°C at 760 mmHg
• Flash Point: 188.2°C
• Refractive Index: 1.563
• Solubility: Dissolution (68 g/l) (25 º C),
• PSA: 49.49000
• LogP: 1.65290

Additional information on 4-(Aminomethyl)-1-phenethyl-4-piperidinol

Introduction to 4-(Aminomethyl)-1-phenethyl-4-piperidinol (CAS No. 23808-42-6)

4-(Aminomethyl)-1-phenethyl-4-piperidinol, identified by the Chemical Abstracts Service Number (CAS No.) 23808-42-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a piperidine core substituted with an aminomethyl group and a phenethyl moiety, has garnered attention due to its structural complexity and potential biological activities. The unique arrangement of functional groups in this compound makes it a valuable scaffold for the development of novel therapeutic agents.

The aminomethyl group at the 4-position of the piperidine ring introduces a nucleophilic site that can participate in various chemical reactions, including condensation, alkylation, and coupling reactions, which are commonly employed in drug synthesis. Additionally, the phenethyl side chain contributes to the compound's lipophilicity and may influence its interaction with biological targets. These structural features have prompted extensive exploration into its pharmacological properties.

Recent studies have highlighted the potential of 4-(Aminomethyl)-1-phenethyl-4-piperidinol as a precursor in the synthesis of bioactive molecules. Researchers have demonstrated its utility in generating derivatives with enhanced binding affinity to specific receptors. For instance, modifications at the aminomethyl position have been shown to modulate receptor interactions, leading to improved pharmacokinetic profiles. Similarly, alterations in the phenethyl moiety have been explored to fine-tune metabolic stability and target specificity.

In the realm of medicinal chemistry, the synthesis of 4-(Aminomethyl)-1-phenethyl-4-piperidinol has been optimized for scalability and efficiency. Advanced synthetic methodologies, such as catalytic amination and transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These advancements ensure that researchers can access sufficient quantities of the compound for both preclinical and clinical investigations.

The biological evaluation of 4-(Aminomethyl)-1-phenethyl-4-piperidinol has revealed promising activities in several disease models. Preclinical studies indicate that derivatives of this compound exhibit potential therapeutic effects in neurological disorders, including cognitive dysfunction and neurodegeneration. The ability of the aminomethyl group to form hydrogen bonds with biological targets suggests its role in enhancing binding interactions. Furthermore, the phenethyl side chain may contribute to membrane permeability, facilitating cellular uptake.

Investigations into the pharmacokinetic properties of 4-(Aminomethyl)-1-phenethyl-4-piperidinol have provided insights into its absorption, distribution, metabolism, and excretion (ADME) characteristics. Studies suggest that modifications at the aminomethyl position can influence metabolic clearance rates, while changes in the phenethyl moiety may affect tissue distribution. These findings are crucial for optimizing drug formulations and predicting clinical efficacy.

The role of computational chemistry in understanding the behavior of 4-(Aminomethyl)-1-phenethyl-4-piperidinol cannot be overstated. Molecular modeling techniques have been utilized to predict binding affinities and identify key interaction sites with biological targets. These simulations provide a rational basis for designing structurally optimized derivatives with enhanced pharmacological properties. Additionally, virtual screening methods have accelerated the discovery process by identifying promising candidates for further experimental validation.

Future directions in the research of 4-(Aminomethyl)-1-phenethyl-4-piperidinol include exploring its potential as an intermediate in multicomponent reactions (MCRs) and exploring its role in drug repurposing initiatives. The versatility of this scaffold allows for diverse chemical modifications, making it an attractive candidate for generating novel therapeutics. Furthermore, interdisciplinary approaches combining synthetic chemistry with bioinformatics are expected to yield innovative insights into its biological significance.

In conclusion,4-(Aminomethyl)-1-phenethyl-4-piperidinol (CAS No. 23808-42-6) represents a compelling molecule with substantial therapeutic potential. Its unique structural features and favorable pharmacological properties make it a valuable asset in pharmaceutical research. As advancements continue to emerge in synthetic methodologies and computational techniques,this compound is poised to play a pivotal role in the development of next-generation therapeutic agents.